3-Cyclopropoxy-4-iodoaniline
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Description
3-Cyclopropoxy-4-iodoaniline (CAS 1243470-13-4) is a halogenated aromatic amine with the molecular formula C₉H₁₀INO and a molecular weight of 275.09 g/mol . It is characterized by a cyclopropoxy substituent at the 3-position and an iodine atom at the 4-position of the aniline ring. The compound is synthesized for research applications, particularly in medicinal chemistry and materials science, where its unique steric and electronic properties are leveraged. Synblock, a supplier, lists its purity as NLT 98% and recommends storage in a dry, sealed environment to maintain stability .
Properties
Molecular Formula |
C9H10INO |
|---|---|
Molecular Weight |
275.09 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-iodoaniline |
InChI |
InChI=1S/C9H10INO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2 |
InChI Key |
LSXVUFPKBCKSFC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)N)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-iodoaniline typically involves the iodination of aniline derivatives. One common method includes the catalytic hydrogenation of 1-iodo-4-nitrobenzene using Ru-based nanoparticles . Another approach involves the rearrangement of para-iodoaniline to ortho-iodoaniline using hydroiodic acid in a solvent .
Industrial Production Methods: Industrial production methods for 3-Cyclopropoxy-4-iodoaniline often utilize continuous flow processes to ensure high yield and purity. For example, the use of Ru-Sn/Al2O3 catalysts in a continuous flow process has been shown to achieve high yields of 4-iodoaniline .
Chemical Reactions Analysis
Types of Reactions: 3-Cyclopropoxy-4-iodoaniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions typically yield aniline derivatives.
Substitution: Nucleophilic substitution reactions can replace the iodine atom with other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Hydrogenation using catalysts like palladium on carbon (Pd/C) is common.
Substitution: Reagents such as sodium hydride (NaH) and potassium tert-butoxide (KOtBu) are frequently used.
Major Products:
Oxidation: Quinones and other oxidized derivatives.
Reduction: Aniline derivatives.
Substitution: Various substituted anilines depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxy-4-iodoaniline has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a precursor for pharmaceutical compounds.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-iodoaniline involves its interaction with various molecular targets. The iodine atom can participate in halogen bonding, influencing the compound’s reactivity and binding affinity. The cyclopropoxy group can also affect the compound’s steric and electronic properties, modulating its interactions with enzymes and receptors .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Comparative analysis of 3-Cyclopropoxy-4-iodoaniline with analogous compounds highlights differences in reactivity, solubility, and steric effects. Below is a detailed comparison based on structural analogs:
Key Structural Analogs
4-Iodoaniline (C₆H₆IN): Lacks the cyclopropoxy group, simplifying synthesis but reducing steric bulk.
3-Methoxy-4-iodoaniline (C₇H₈INO): Replaces cyclopropoxy with methoxy, altering electronic effects.
3-Cyclopropoxy-4-bromoaniline (C₉H₁₀BrNO): Substitutes iodine with bromine, reducing molecular weight (259.09 g/mol) and polarizability.
Property Comparison Table
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